Cas no 2228528-70-7 (1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine)

1-(Cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine is a specialized amine compound featuring a cyclohexenyl group and a dimethylcyclopropyl moiety. Its unique structure, combining cyclic and unsaturated components, makes it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound's rigid cyclopropane ring enhances stability, while the cyclohexene group offers reactivity for further functionalization. This structural complexity allows for precise modifications in drug discovery and agrochemical development. Its well-defined stereochemistry and potential for derivatization make it particularly useful in asymmetric synthesis and ligand design. The compound is typically handled under controlled conditions due to its reactive amine functionality, ensuring optimal performance in synthetic workflows.
1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine structure
2228528-70-7 structure
Product Name:1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine
CAS No:2228528-70-7
MF:C12H21N
MW:179.30184340477
CID:5902403
PubChem ID:165694834
Update Time:2025-05-28

1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine
    • 2228528-70-7
    • [1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropyl]methanamine
    • EN300-1819101
    • Inchi: 1S/C12H21N/c1-11(2)8-12(11,9-13)10-6-4-3-5-7-10/h3-4,10H,5-9,13H2,1-2H3
    • InChI Key: NJMKTXYPRPOYSR-UHFFFAOYSA-N
    • SMILES: NCC1(C2CC=CCC2)CC1(C)C

Computed Properties

  • Exact Mass: 179.167399674g/mol
  • Monoisotopic Mass: 179.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

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Additional information on 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228528-70-7)

1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228528-70-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexenyl and dimethylcyclopropylmethanamine moieties, has shown potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that includes the cyclopropanation of cyclohexenyl derivatives followed by functional group transformations to introduce the methanamine group. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features suggest potential interactions with biological targets such as neurotransmitter receptors and metabolic enzymes, making it a promising candidate for further investigation.

Recent in vitro and in vivo studies have demonstrated that 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These findings are particularly relevant for the development of new treatments for CNS disorders such as depression, anxiety, and Parkinson's disease. Additionally, preliminary data suggest that the compound may have metabolic effects, potentially influencing lipid and glucose metabolism, which could be explored for the treatment of metabolic syndromes.

The pharmacological profile of 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine has been further elucidated through receptor binding assays and functional studies. These investigations have identified its affinity for specific receptor subtypes, providing a basis for understanding its mechanism of action. For instance, the compound's interaction with dopamine D2 and serotonin 5-HT1A receptors has been characterized, highlighting its potential as a dual modulator of these pathways. Such properties could offer advantages in terms of efficacy and side effect profiles compared to existing therapeutics.

Despite these promising findings, challenges remain in the development of 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies to enhance the compound's pharmacokinetic properties, including the development of prodrugs or nanoparticle-based delivery systems. These efforts aim to optimize the compound's therapeutic index and ensure its suitability for clinical trials.

In conclusion, 1-(cyclohex-3-en-1-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228528-70-7) represents a promising candidate for the treatment of CNS and metabolic disorders. Its unique chemical structure and pharmacological properties provide a strong foundation for further research and development. Ongoing studies are expected to shed more light on its therapeutic potential and address the current limitations, paving the way for its eventual clinical application. The compound's dual activity on neurotransmitter and metabolic pathways positions it as a potentially versatile therapeutic agent with broad applicability in the field of chemical biology and medicine.

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